![molecular formula C15H18FN3O2 B7348513 (2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide](/img/structure/B7348513.png)
(2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.
Mechanism of Action
The exact mechanism of action of (2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in DNA replication and cell division. This leads to the death of cancer cells and the inhibition of viral replication.
Biochemical and Physiological Effects:
Studies have shown that this compound can cause DNA damage and induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the replication of viruses by interfering with their ability to replicate their genetic material.
Advantages and Limitations for Lab Experiments
One advantage of using (2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide in lab experiments is its specificity for certain enzymes, which makes it a useful tool for studying the mechanisms of DNA replication and cell division. However, one limitation is that it can be toxic to normal cells at high concentrations, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on (2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide. One area of interest is the development of new derivatives of the compound with improved anti-cancer or anti-viral activity. Another area of research is the use of the compound in combination with other drugs to enhance its effectiveness. Additionally, more studies are needed to fully understand the mechanism of action of the compound and its potential side effects.
Synthesis Methods
The synthesis of (2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide involves several steps. The starting material is 5-fluoro-1H-benzimidazole, which undergoes a reaction with 2-bromoethanol to form 5-fluoro-1H-benzimidazole-2-ethanol. This intermediate is then reacted with (2S,3R)-3-amino-2-ethyl-1-oxiranecarboxylic acid to form the final product, this compound.
Scientific Research Applications
(2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide has been studied for its potential applications in the treatment of various diseases. It has been found to have anti-cancer properties and has been studied as a potential treatment for leukemia and solid tumors. It has also been studied for its potential use in the treatment of viral infections, such as HIV and hepatitis B.
properties
IUPAC Name |
(2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18FN3O2/c1-2-13-9(5-6-21-13)15(20)17-7-10-11(16)3-4-12-14(10)19-8-18-12/h3-4,8-9,13H,2,5-7H2,1H3,(H,17,20)(H,18,19)/t9-,13+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQTJGFRYQJMQOA-RNCFNFMXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(CCO1)C(=O)NCC2=C(C=CC3=C2N=CN3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H]1[C@@H](CCO1)C(=O)NCC2=C(C=CC3=C2N=CN3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.